cis-3-[2-Oxo-2-(4-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid; 95%

• IUPAC Name: (1S,3R)-3-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C16H17F3O3/c17-16(18,19)13-6-4-11(5-7-13)14(20)9-10-2-1-3-12(8-10)15(21)22/h4-7,10,12H,1-3,8-9H2,(H,21,22)/t10-,12+/m1/s1
• InChI Key: RENRMPYCHNGXOQ-PWSUYJOCSA-N
• Canonical SMILES: C1CC(CC(C1)C(=O)O)CC(=O)C2=CC=C(C=C2)C(F)(F)F
• Isomeric SMILES: C1C[C@H](C[C@H](C1)C(=O)O)CC(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H17F3O3
• Molecular Weight: 314.30 g/mol

Description

The compound “cis-3-[2-Oxo-2-(4-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid” is a chiral compound. It has a molecular weight of 314.3. The IUPAC name for this compound is (1S,3R)-3-{2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl}cyclohexanecarboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H17F3O3/c17-16(18,19)13-6-4-11(5-7-13)14(20)9-10-2-1-3-12(8-10)15(21)22/h4-7,10,12H,1-3,8-9H2,(H,21,22)/t10-,12+/m1/s1. This code provides a detailed description of the molecule’s structure, including its stereochemistry.

Physical And Chemical Properties Analysis

The compound is a chiral compound. It has a molecular weight of 314.3. The storage temperature is 28 C.

Scientific Research Applications

• Synthetic Methods and Chemical Structures :

  • Ethyl cyclohexene-1-carboxylate has been used to synthesize cis-1,2,3,4,4a,9a-hexahydrofluoren-9-ones, which upon dehydrogenation yield fluoren-9-ones, indicating a method of synthesizing complex cyclohexane derivatives (Ramana & Potnis, 1993).

• Photochemistry and Reactivity :

  • The photochemical reactions of cis- and trans-1,1-Dimethyldecalin-10-carbonyl azides have been studied, highlighting the reactivity of cyclohexane derivatives under photolysis (Brown, 1964).

• Crystallography and Molecular Complexes :

  • Research on cocrystals of 1,3,5-Cyclohexanetricarboxylic Acid with various bipyridine bases has provided insights into the hydrogen bonding and molecular complexes involving cyclohexane derivatives (Bhogala & Nangia, 2003).

• Molecular Conformations :

  • Studies on the molecular conformations of 4-Aminomethyl-1-cyclohexanecarboxylic Acids in aqueous solutions have been conducted, revealing important information about the zwitterionic forms and preferred conformations of these types of compounds (Yanaka et al., 1981).

• Chemical Modifications and Derivatives :

  • The synthesis and evaluation of monoamidic derivatives of cis- and trans-1,2-cyclohexanedicarboxylic acids have been explored for their potential as angiotensin converting enzyme inhibitors, demonstrating the pharmaceutical applications of cyclohexane derivatives (Turbanti et al., 1993).